N-[3-(5-methyltetrazol-1-yl)phenyl]-2-phenyl-1H-imidazole-5-carboxamide

• IUPAC Name: N-[3-(5-methyltetrazol-1-yl)phenyl]-2-phenyl-1H-imidazole-5-carboxamide
• InChI: InChI=1S/C18H15N7O/c1-12-22-23-24-25(12)15-9-5-8-14(10-15)20-18(26)16-11-19-17(21-16)13-6-3-2-4-7-13/h2-11H,1H3,(H,19,21)(H,20,26)
• InChI Key: PPGLNPCFTYXPJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=NN1C2=CC=CC(=C2)NC(=O)C3=CN=C(N3)C4=CC=CC=C4
• Molecular Formula: C18H15N7O
• Molecular Weight: 345.4 g/mol

Description

N-[3-(5-methyltetrazol-1-yl)phenyl]-2-phenyl-1H-imidazole-5-carboxamide is a complex organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(5-methyltetrazol-1-yl)phenyl]-2-phenyl-1H-imidazole-5-carboxamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common synthetic route includes the following steps:

Formation of the Tetrazole Ring: The tetrazole ring can be synthesized by reacting an appropriate nitrile with sodium azide under acidic conditions.

Coupling with Phenyl Group: The tetrazole intermediate is then coupled with a phenyl group using a palladium-catalyzed cross-coupling reaction.

Formation of the Imidazole Ring: The imidazole ring is formed through a cyclization reaction involving an aldehyde and an amine.

Final Coupling: The final step involves coupling the imidazole intermediate with the tetrazole-phenyl intermediate under suitable conditions to form the target compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This includes the use of high-throughput reactors, advanced purification techniques, and stringent quality control measures to ensure consistency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[3-(5-methyltetrazol-1-yl)phenyl]-2-phenyl-1H-imidazole-5-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the phenyl and imidazole rings, using electrophilic or nucleophilic reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous conditions.

Substitution: Halogenating agents like bromine or chlorine, and nucleophiles like amines or thiols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

N-[3-(5-methyltetrazol-1-yl)phenyl]-2-phenyl-1H-imidazole-5-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as a biochemical probe due to its unique structure.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of N-[3-(5-methyltetrazol-1-yl)phenyl]-2-phenyl-1H-imidazole-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For instance, it may inhibit certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties.

Comparison with Similar Compounds

Similar Compounds

• N-[3-(5-methyltetrazol-1-yl)phenyl]-1,2,5-thiadiazole-3-carboxamide
• N-[3-(5-methyltetrazol-1-yl)phenyl]-2,3-dihydro-1H-indene-5-carboxamide

Uniqueness

N-[3-(5-methyltetrazol-1-yl)phenyl]-2-phenyl-1H-imidazole-5-carboxamide stands out due to its unique combination of a tetrazole ring, a phenyl group, and an imidazole ring. This structural arrangement imparts distinct chemical and biological properties, making it a valuable compound for various applications.